Cas no 5015-36-1 (Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-6-methyl-21-(phosphonooxy)-, 21-(dihydrogen phosphate), sodiumsalt (1:1), (6a,11b)-)

• Product Name: Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-6-methyl-21-(phosphonooxy)-, 21-(dihydrogen phosphate), sodiumsalt (1:1), (6a,11b)-
• CAS No: 5015-36-1
• MF: C₂₂H₂₉Na₂O₈P
• MW: 498.414170026779
• CID: 368898
• PubChem ID: 21115
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-6-methyl-21-(phosphonooxy)-, 21-(dihydrogen phosphate), sodiumsalt (1:1), (6a,11b)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-6-methyl-21-(phosphonooxy)-, 21-(dihydrogen phosphate), sodiumsalt (1:1), (6a,11b)-
• Pregna-1,4-diene-3,20-dione, 11,17-dihydroxy-6-methyl-21-(phosphonooxy)-, disodium salt, (6alpha,11beta)-
• Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-6-methyl-21-(phosphonooxy)-, 21-(dihydrogen phosphate), sodiumsalt (1:1), (6a,11b
• 11beta,17,21-Trihydroxy-6alpha-methylpregna-1,4-diene-3,20-dione 21-(disodium phosphate)
• Medrol Stabisol
• Methylprednisolone 21-phosphate disodium salt
• Methylprednisolone sodium phosphate
• Methylprednisolone Sodium Phosphate [USAN]
• Pregna-1,4-diene-3,20-dione, 11,17-dihydroxy-6-methyl-21-(phosphonooxy)-, disodium salt,
• U 12,019E
• Methylprednisolone sodium phosphate (USAN)
• 6089CVN95V
• EINECS 225-694-4
• disodium;[2-[(6S,8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-6,10,13-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] phosphate
• 5015-36-1
• U-12019E
• PREGNA-1,4-DIENE-3,20-DIONE, 11,17-DIHYDROXY-6-METHYL-21-(PHOSPHONOOXY)-, DISODIUM SALT (6.ALPHA.,11.BETA.)-
• Q27263193
• SCHEMBL1237362
• D05001
• CHEMBL3989785
• Pregna-1,4-diene-3,20-dione, 11,17-dihydroxy-6-methyl-21-(phosphonooxy)-, disodium salt (6alpha,11beta)-
• UNII-6089CVN95V
• U-12,019E
• DTXSID30198222
• METHYLPREDNISOLONE SODIUM PHOSPHATE [WHO-DD]

• Inchi： 1S/C22H31O8P.2Na/c1-12-8-14-15-5-7-22(26,18(25)11-30-31(27,28)29)21(15,3)10-17(24)19(14)20(2)6-4-13(23)9-16(12)20;;/h4,6,9,12,14-15,17,19,24,26H,5,7-8,10-11H2,1-3H3,(H2,27,28,29);;/q;2*+1/p-2/t12-,14-,15-,17-,19+,20-,21-,22-;;/m0../s1
• InChI Key： FVKLXKOXTMCACB-VJWYNRERSA-L
• SMILES： P(=O)([O-])([O-])OCC([C@]1(CC[C@H]2[C@@H]3C[C@H](C)C4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)O)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 498.14
• Monoisotopic Mass: 498.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 909
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147A^2

Experimental Properties

• Boiling Point: 673.5°Cat760mmHg
• Flash Point: 361.1°C